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Compound of Interest

Compound Name: Aluminum potassium sulfate

Cat. No.: B1171926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the phase diagram of the aluminum
potassium sulfate-water system. Aluminum potassium sulfate, commonly known as

potassium alum, is a double salt with the chemical formula KAl(SO₄)₂. It is widely encountered

as its dodecahydrate, KAl(SO₄)₂·12H₂O.[1] A thorough understanding of its phase behavior in

aqueous solutions is critical for various applications, including crystallization processes in the

pharmaceutical industry, water purification, and the food industry.

Quantitative Data on Phase Equilibria
The phase behavior of the aluminum potassium sulfate-water system is primarily

characterized by the solubility of the salt at different temperatures, the freezing point

depression of its aqueous solutions, the boiling point elevation of saturated solutions, and the

melting point of its hydrated form.

Solubility of Aluminum Potassium Sulfate in Water
The solubility of potassium aluminum sulfate dodecahydrate in water increases significantly

with temperature. A compilation of experimental solubility data is presented in Table 1.
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Temperature (°C) Solubility (g KAl(SO₄)₂ / 100 g H₂O)

0 5.7

10 8.5

20 12.03

30 16.6

40 25

50 36.78

60 58.5

70 94.38

80 195

Note: The solubility data represents the mass of anhydrous KAl(SO₄)₂ that dissolves in 100 g of

water.

Melting and Boiling Points
Key transition points for the aluminum potassium sulfate-water system are summarized in

Table 2.
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Property Temperature (°C) Notes

Melting Point of

KAl(SO₄)₂·12H₂O
92.5

The dodecahydrate melts in its

own water of crystallization.[1]

[2]

Boiling Point of Saturated

Solution
Varies with concentration

The boiling point of an

aqueous solution of potassium

alum is elevated compared to

pure water due to the

presence of the solute.

Specific experimental data for

the boiling curve of saturated

solutions is not readily

available in the literature, but

can be determined

experimentally. One source

indicates a decomposition

temperature of 200°C.[1][2]

Eutectic Point Not explicitly found in literature

The eutectic point, where a

saturated solution is in

equilibrium with both ice and

solid KAl(SO₄)₂·12H₂O, has

not been specifically reported

in the reviewed literature. It

can be determined

experimentally through

techniques like cryoscopy.

Experimental Protocols for Phase Diagram
Determination
The determination of the phase diagram for a salt-water system like aluminum potassium
sulfate involves several key experimental techniques to identify the boundaries between

different phases (solid, liquid, and vapor).
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Solubility Determination
A common method to determine the solubility of potassium alum at various temperatures is the

isothermal equilibrium method.

Methodology:

Preparation of Supersaturated Solution: A supersaturated solution of potassium alum is

prepared by dissolving an excess amount of the salt in distilled water at a temperature higher

than the target temperature.

Equilibration: The solution is then placed in a thermostatically controlled water bath at the

desired temperature and stirred continuously for a prolonged period to ensure equilibrium is

reached.

Sampling and Analysis: Once equilibrium is established, the stirring is stopped, and the solid

phase is allowed to settle. A known volume of the clear supernatant liquid is carefully

withdrawn using a pre-heated pipette to prevent premature crystallization.

Concentration Determination: The concentration of the salt in the sample is determined by a

suitable analytical method, such as gravimetric analysis (evaporating the water and weighing

the residual salt) or titration.

Eutectic Point Determination (Cryoscopy)
The eutectic point can be determined by measuring the freezing point depression of solutions

with varying concentrations of potassium alum.

Methodology:

Preparation of Solutions: A series of aqueous solutions of potassium alum with different

known concentrations are prepared.

Cooling Curve Measurement: Each solution is placed in a cooling bath, and its temperature

is monitored over time as it cools and eventually freezes. A high-precision thermometer or a

temperature probe connected to a data logger is used.
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Freezing Point Identification: The freezing point is identified as the temperature at which the

cooling curve shows a plateau or a significant change in slope, indicating the onset of

solidification.

Plotting and Extrapolation: The freezing points are plotted against the concentration of the

solution. The eutectic temperature is the lowest freezing point observed, and the

corresponding concentration is the eutectic composition.

Boiling Point Elevation Measurement
The boiling points of saturated potassium alum solutions at different pressures can be

determined to construct the boiling curve.

Methodology:

Preparation of Saturated Solutions: Saturated solutions are prepared at different

temperatures as described in the solubility determination protocol.

Ebulliometry: An ebulliometer is used to accurately measure the boiling point of the solutions.

The apparatus is designed to ensure that the thermometer measures the temperature of the

solution in equilibrium with its vapor.

Pressure Control: The experiment is conducted at a constant, controlled pressure. To obtain

the boiling curve, the measurements are repeated at different pressures.

Data Plotting: The boiling points are plotted as a function of the concentration of the

saturated solution.

Visualizing the Phase Diagram and Experimental
Workflow
The following diagrams, generated using the DOT language, illustrate the logical relationships

within the phase diagram and a typical experimental workflow for its determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice (Solid H2O) Freezing Point Depression

Addition of KAl(SO4)2

Unsaturated Solution (Liquid)Saturated Solution (Liquid) Boiling Point Elevation

Eutectic Point

KAl(SO4)2·12H2O (Solid) Solubility CurveMelting
Heating

Click to download full resolution via product page

Caption: Logical relationships between phases and transitions in the KAl(SO₄)₂-H₂O system.
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Experimental Workflow for Phase Diagram Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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